![molecular formula C14H15NO2 B023817 2,2'-[IMINOBIS(METHYLENE)]BISPHENOL CAS No. 4481-51-0](/img/structure/B23817.png)
2,2'-[IMINOBIS(METHYLENE)]BISPHENOL
Overview
Description
2,2'-[Iminobis(methylene)]bisphenol is a bisphenol derivative characterized by two hydroxyphenyl groups connected via an iminobis(methylene) bridge (‑CH₂‑NH‑CH₂‑). This structure introduces a nitrogen atom into the central bridge, distinguishing it from common bisphenols like bisphenol A (BPA) or bisphenol S (BPS) . The compound is synthesized through a Schiff base reaction involving salicylaldehyde and a diamine precursor, followed by reduction with NaBH₄ to stabilize the imine bond . Its zinc complexes exhibit photoluminescence in the blue region, suggesting applications in optoelectronics or sensors .
Preparation Methods
KT-5720 is synthesized through a chemical modification of K-252a. The synthetic route involves the esterification of K-252a with hexanol to form the hexyl ester derivative. The reaction conditions typically include the use of a suitable solvent such as methanol or dimethyl sulfoxide (DMSO) and may require the presence of a catalyst to facilitate the esterification process .
Chemical Reactions Analysis
KT-5720 undergoes various chemical reactions, including:
Oxidation: KT-5720 can be oxidized under specific conditions to form oxidized derivatives. Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reduction of KT-5720 can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: KT-5720 can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.
Hydrolysis: KT-5720 can be hydrolyzed to its parent compound K-252a and hexanol under acidic or basic conditions
Scientific Research Applications
Applications in Organic Synthesis
1. Building Block for Polymeric Materials:
- 2,2'-[Iminobis(methylene)]bisphenol serves as a key intermediate in the synthesis of various polymeric materials. Its ability to form cross-linked structures makes it valuable in the development of thermosetting resins.
- Case Study: Research has demonstrated its use in creating epoxy resins that exhibit enhanced thermal stability and mechanical properties compared to traditional bisphenol-based epoxies.
2. Ligands in Coordination Chemistry:
- The compound acts as a bidentate ligand in coordination complexes, which can be utilized in catalysis and material science.
- Example: Studies have shown that complexes formed with transition metals using this compound exhibit interesting catalytic properties for organic transformations.
3. Antioxidant and Stabilizer:
- Its phenolic structure allows it to function as an antioxidant and thermal stabilizer in various formulations, particularly plastics.
- Research Insight: Investigations into its antioxidant capacity have revealed that it can significantly improve the oxidative stability of polyolefins.
Applications in Biomedical Research
1. Drug Delivery Systems:
- The compound has been explored as a component in drug delivery systems due to its biocompatibility and ability to form hydrogels.
- Study Findings: Research indicates that hydrogels incorporating this compound can effectively encapsulate therapeutic agents and provide controlled release profiles.
2. Proteomics Research:
- It is utilized in proteomics as a reagent for labeling proteins, aiding in the study of protein interactions and functions.
- Application Example: Products containing this compound are available for purchase by research institutions for use in experimental protocols aimed at understanding cellular processes.
Data Table: Summary of Applications
Mechanism of Action
KT-5720 exerts its effects by competitively inhibiting the ATP-binding site of protein kinase A. This inhibition prevents the phosphorylation of target proteins by protein kinase A, thereby disrupting the signaling pathways regulated by cyclic adenosine monophosphate. The molecular targets of KT-5720 include the catalytic subunits of protein kinase A, which are responsible for its kinase activity .
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Bisphenols
Structural Differences
The defining feature of 2,2'-[iminobis(methylene)]bisphenol is its nitrogen-containing bridge, which contrasts with the carbon-based bridges of other bisphenols:
- BPA: Propane bridge (‑C(CH₃)₂‑) derived from acetone and phenol .
- BPS: Sulfonyl bridge (‑SO₂‑) from sulfur trioxide and phenol .
- BPF: Methylene bridge (‑CH₂‑) from formaldehyde and phenol .
The nitrogen in this compound enhances its ability to coordinate with metal ions, as demonstrated by its zinc complexes .
Physical and Chemical Properties
Photophysical Properties
This compound’s zinc complexes exhibit blue-region photoluminescence (λem ~450 nm), attributed to ligand-to-metal charge transfer . This contrasts with BPA and BPF, which lack inherent luminescence due to their non-conjugated structures.
Thermal Stability
The compound’s Schiff base intermediate (formed during synthesis) undergoes an exothermic reaction (ΔT ≈45°C), indicating moderate thermal stability . BPA, by comparison, is stable up to 200°C, making it suitable for high-temperature plastics .
Comparative Data Table
Property | This compound | BPA | BPS | BPF |
---|---|---|---|---|
Bridge Structure | ‑CH₂‑NH‑CH₂‑ | ‑C(CH₃)₂‑ | ‑SO₂‑ | ‑CH₂‑ |
Synthesis Reactants | Salicylaldehyde + diamine | Phenol + acetone | Phenol + SO₃ | Phenol + formaldehyde |
Photoluminescence | Yes (blue region) | No | No | No |
Thermal Stability | Moderate (exothermic synthesis) | High | Moderate | Moderate |
Endocrine Activity | Not studied | High | High | High |
Primary Applications | Optoelectronics, sensors | Plastics, resins | Thermal paper | Coatings |
Biological Activity
2,2'-[Iminobis(methylene)]bisphenol, commonly referred to as a bisphenol compound, is a derivative of bisphenol A (BPA) and has garnered attention due to its potential biological activities. This article explores the biological effects, mechanisms, and implications of this compound, drawing from diverse research findings and case studies.
Chemical Structure and Properties
The chemical structure of this compound can be described as follows:
- Chemical Formula : CHO
- CAS Number : Not widely reported but related to bisphenolic structures.
This compound features two phenolic groups connected by an imino group, which may influence its biological interactions compared to traditional bisphenols.
Hormonal Activity
Research indicates that bisphenol compounds exhibit endocrine-disrupting properties. Specifically, this compound may interact with estrogen receptors (ERs), similar to BPA. Studies have shown that bisphenols can act as selective estrogen receptor modulators (SERMs), exhibiting both agonistic and antagonistic effects on ERα and ERβ, albeit with lower potency than estradiol .
Cytotoxicity and Cell Proliferation
A study on the cytotoxic effects of various bisphenols, including this compound, revealed that these compounds could induce cell death in respiratory system cells through inhibition of cell proliferation. The mechanism involves G2/M cell cycle arrest, which is critical in understanding their potential impact on human health .
Impact on Immune Function
Recent assessments have highlighted the immunotoxicity of bisphenols at low doses. Specifically, this compound may affect immune cells involved in inflammatory responses and autoimmunity. The European Food Safety Authority (EFSA) has noted significant changes in immune function in animal models exposed to low doses of BPA and its derivatives .
Case Study 1: Endocrine Disruption
In a controlled study involving animal models, exposure to bisphenol derivatives led to alterations in reproductive health markers. The findings suggested that this compound could contribute to reproductive toxicity through endocrine disruption mechanisms similar to those observed with BPA .
Case Study 2: Cellular Mechanisms
A molecular dynamics simulation study investigated the interaction of bisphenols with cellular membranes. Results indicated that this compound could integrate into lipid bilayers, affecting membrane fluidity and potentially altering cellular signaling pathways .
Summary Table of Biological Activities
Q & A
Basic Research Questions
Q. What are the key methodological considerations for synthesizing 2,2'-[Iminobis(methylene)]bisphenol with high purity?
- Answer : Synthesis requires precise control of stoichiometric ratios, solvent selection (e.g., polar aprotic solvents), and reaction temperature. A pre-test/post-test experimental design is recommended to validate purity via techniques like HPLC or NMR. For example, adjusting the molar ratio of phenol to formaldehyde precursors can minimize byproducts. Methodological rigor should align with principles of scientific reproducibility .
Q. Which spectroscopic and chromatographic methods are optimal for structural characterization of this compound?
- Answer : Combined use of FT-IR (to confirm phenolic -OH and imine bonds), <sup>1</sup>H/<sup>13</sup>C NMR (to resolve methylene bridges and aromatic protons), and X-ray crystallography (for 3D molecular conformation) is critical. Method selection should follow a theoretical framework prioritizing functional group specificity . Cross-validation with mass spectrometry (e.g., ESI-MS) ensures accuracy .
Q. How can researchers design in vitro assays to evaluate the antioxidant activity of this compound?
- Answer : Use DPPH/ABTS radical scavenging assays with controlled pH and temperature. A quasi-experimental design comparing IC50 values against standard antioxidants (e.g., ascorbic acid) is essential. Replicate experiments (n ≥ 3) and statistical analysis (ANOVA) mitigate variability .
Advanced Research Questions
Q. How can factorial design resolve contradictions in reported thermodynamic stability data for this compound derivatives?
- Answer : Apply a 2<sup>k</sup> factorial design to isolate variables (e.g., substituent electronegativity, solvent polarity). For instance, conflicting DSC data on melting points may arise from uncontrolled humidity; factorial analysis can quantify interaction effects. Theoretical frameworks linking molecular symmetry to lattice energy guide hypothesis testing.
Q. What computational strategies are effective for studying the mechanistic pathways of this compound in catalytic systems?
- Answer : DFT calculations (e.g., B3LYP/6-311++G(d,p)) model transition states and reaction barriers. Pair with MD simulations to assess solvent interactions. AI-driven tools like COMSOL Multiphysics can predict kinetic parameters under varying conditions. Validate with experimental kinetics (e.g., stopped-flow spectroscopy) .
Q. How should researchers address discrepancies in biological activity data across cell-line studies?
- Answer : Conduct a meta-analysis of dose-response curves, adjusting for cell-line specificity (e.g., HepG2 vs. HEK293). Use multivariate regression to identify confounding variables (e.g., serum concentration). Theoretical alignment with receptor-binding models ensures mechanistic coherence.
Q. Methodological Challenges & Data Analysis
Q. What frameworks reconcile conflicting results in degradation studies of this compound under UV exposure?
- Answer : Implement a mixed-methods approach :
- Quantitative : HPLC-UV to track degradation products.
- Qualitative : LC-MS/MS to identify intermediates.
Theoretical integration of photolysis pathways (e.g., Norrish reactions) contextualizes data contradictions. Use principal component analysis (PCA) to cluster degradation patterns .
Q. How can cross-disciplinary studies (e.g., materials science and toxicology) be designed to explore this compound’s multifunctionality?
- Answer : Adopt a convergent parallel design :
- Materials : Study polymer composite stability via TGA/DSC.
- Toxicology : Assess endocrine disruption using zebrafish models.
Ontological alignment with "structure-activity relationships" ensures methodological cohesion .
Properties
IUPAC Name |
2-[[(2-hydroxyphenyl)methylamino]methyl]phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c16-13-7-3-1-5-11(13)9-15-10-12-6-2-4-8-14(12)17/h1-8,15-17H,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARMZYJYJGIRLRX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNCC2=CC=CC=C2O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80282504 | |
Record name | NSC26194 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80282504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4481-51-0 | |
Record name | 4481-51-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=407941 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC26194 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26194 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC26194 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80282504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.